Cas no 821007-39-0 (3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-)

• Product name: 3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-
• CAS No: 821007-39-0
• MF: C₁₄H₁₀FN₃OS
• MW: 287.312104701996
• CID: 698135
• PubChem ID: 44396379

3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-
• 5-[2-(2-fluorophenoxy)phenyl]-1,2-dihydro-1,2,4-triazole-3-thione
• DTXSID60658728
• CHEMBL363314
• 5-[2-(2-Fluorophenoxy)phenyl]-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 821007-39-0

• Inchi： InChI=1S/C14H10FN3OS/c15-10-6-2-4-8-12(10)19-11-7-3-1-5-9(11)13-16-14(20)18-17-13/h1-8H,(H2,16,17,18,20)
• InChI Key： KGOOPWLKIRSWPW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=NC(=S)NN2)OC3=CC=CC=C3F

Computed Properties

• Exact Mass: 287.05286129g/mol
• Monoisotopic Mass: 287.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų
• XLogP3: 3.1